5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
Overview
Description
5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (5FP3NP1,2,4OX) is a heterocyclic compound that has been studied for its potential applications in the fields of biochemistry and physiology. It is a member of the oxadiazole class of compounds, which are known for their ability to form stable bonds with other molecules. 5FP3NP1,2,4OX has been studied for its potential use in the synthesis of other compounds, as well as its ability to act as a catalyst in biochemical reactions.
Scientific Research Applications
Antimicrobial Properties
5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and its derivatives have demonstrated significant antimicrobial properties. For instance, a study synthesized various derivatives of 5-aryl-1,3,4-oxadiazol-2-ylthio acetamides containing a fluorine atom, which showed potent antimicrobial activities against a range of bacterial and fungal strains (Parikh & Joshi, 2014). Similarly, another research synthesized S-substituted derivatives of 5-(3-nitrophenyl)-1,3,4-Oxadiazole-2-thiol, which exhibited significant antibacterial activity against various bacterial strains (Aziz‐ur‐Rehman et al., 2013).
Application in Liquid Crystal Technology
A study on 1,3,4-oxadiazole-based compounds, including derivatives of 5-(4-Fluorophenyl)-1,2,4-oxadiazole, revealed their potential in liquid crystal technology. The study focused on the synthesis and examination of liquid crystalline properties of these compounds, contributing valuable insights into materials science (Zhu et al., 2009).
Insecticidal Activities
Some derivatives of 5-(4-Fluorophenyl)-1,2,4-oxadiazole have been investigated for their potential as insecticides. Research on novel 2-fluorophenyl-5-aryl/cyclopropyl-1,3,4-oxadiazoles demonstrated their effectiveness against certain types of armyworms, indicating a potential application in agricultural pest control (Shi et al., 2000).
Anticancer Agents
There is also evidence suggesting that certain derivatives of 5-(4-Fluorophenyl)-1,2,4-oxadiazole may possess anticancer properties. A series of 5-(2-hydroxyphenyl)-3-substituted-2,3-dihydro-1,3,4-oxadiazole-2-thione derivatives, which are structurally related, have been evaluated for their in vitro anticancer activity and showed promising results against various cancer cell lines (Aboraia et al., 2006).
Corrosion Inhibition
Oxadiazole derivatives, including those related to 5-(4-Fluorophenyl)-1,2,4-oxadiazole, have been explored for their potential in corrosion inhibition. A study on newly synthesized oxadiazole derivatives showed they could effectively inhibit corrosion of mild steel in acidic environments, suggesting their application in materials protection (Kalia et al., 2020).
Future Directions
properties
IUPAC Name |
5-(4-fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8FN3O3/c15-11-6-4-9(5-7-11)14-16-13(17-21-14)10-2-1-3-12(8-10)18(19)20/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHSKMUVSVYQIRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=NOC(=N2)C3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8FN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90351417 |
Source
|
| Record name | 5-(4-fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90351417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
421581-70-6 |
Source
|
| Record name | 5-(4-fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90351417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-chloro-7-propan-2-yloxy-2,3-dihydro-1H-cyclopenta[c][1]benzopyran-4-one](/img/structure/B1205164.png)
![6-Methoxy-4-methyl-2-[(2-methylphenyl)methylthio]quinazoline](/img/structure/B1205165.png)
![1-(2-Furanyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylthio)ethanone](/img/structure/B1205171.png)
![2-[(11S,13S)-13,17,18-trihydroxy-2,10,14-trioxo-5,21-bis[(3,4,5-trihydroxybenzoyl)oxy]-7-[(3,4,5-trihydroxybenzoyl)oxymethyl]-3,6,9,15-tetraoxatetracyclo[10.7.1.14,8.016,20]henicosa-1(19),16(20),17-trien-11-yl]acetic acid](/img/structure/B1205182.png)